Cas no 65659-60-1 (Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide)

Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide structure
65659-60-1 structure
Product Name:Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide
CAS No:65659-60-1
MF:C6H5BrN4O
MW:229.034099340439
CID:388954
PubChem ID:12417515
Update Time:2025-04-19

Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyrazinecarbonitrile, 3-amino-6-(bromomethyl)-, 4-oxide
    • 6-(bromomethyl)-4-hydroxy-3-iminopyrazine-2-carbonitrile
    • 65659-60-1
    • DTXSID80497318
    • 6-(Bromomethyl)-4-hydroxy-3-imino-3,4-dihydropyrazine-2-carbonitrile
    • Inchi: 1S/C6H5BrN4O/c7-1-4-3-11(12)6(9)5(2-8)10-4/h3,9,12H,1H2
    • InChI Key: CIRZVOLJJQUXBN-UHFFFAOYSA-N
    • SMILES: BrCC1=CN(C(C(C#N)=N1)=N)O

Computed Properties

  • Exact Mass: 227.96467g/mol
  • Monoisotopic Mass: 227.96467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 83.5Ų

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